Cas no 473732-86-4 ((1S)-1-(4-fluorophenyl)propan-1-amine)

• Product Name: (1S)-1-(4-fluorophenyl)propan-1-amine
• CAS No: 473732-86-4
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD08438964
• CID: 930913
• PubChem ID: 7258882
• Update Time: 2024-11-02

(1S)-1-(4-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, alpha-ethyl-4-fluoro-, (alphaS)- (9CI)
• (alphaS)-alpha-Ethyl-4-fluorobenzenemethanamine
• BS-49987
• Y11063
• (S)-1-(4-Fluorophenyl)propan-1-amine
• AKOS017357417
• EN300-150623
• (1S)-1-(4-FLUOROPHENYL)PROPYLAMINE
• (S)-1-(4-fluorophenyl)-1-propanylamine
• 473732-86-4
• (1S)-1-(4-fluorophenyl)propan-1-amine
• SCHEMBL1364755
• MFCD08438964
• DTXSID301278924
• CS-0158647
• BWZFVQWUKNCKQL-VIFPVBQESA-N
• A853116
• (I+/-S)-I+/--Ethyl-4-fluorobenzenemethanamine
• DB-289666

• MDL： MFCD08438964
• Inchi： 1S/C9H12FN/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
• InChI Key： BWZFVQWUKNCKQL-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)[C@H](CC)N

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines